Cas no 2167907-78-8 (1-4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylpropan-1-ol)

• Product Name: 1-4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylpropan-1-ol
• CAS No: 2167907-78-8
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 6034421
• PubChem ID: 165575105
• Update Time: 2025-06-13

1-4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylpropan-1-ol
• EN300-1582136
• 1-[4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidin-2-yl]propan-1-ol
• 2167907-78-8

• Inchi： 1S/C11H16N4O/c1-4-8(16)10-13-9-7(5-6-12-9)11(14-10)15(2)3/h5-6,8,16H,4H2,1-3H3,(H,12,13,14)
• InChI Key： CDYDCLWXFZSGKQ-UHFFFAOYSA-N
• SMILES： OC(CC)C1=NC2=C(C=CN2)C(=N1)N(C)C

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 65Ų

Additional information on 1-4-(dimethylamino)-7H-pyrrolo2,3-dpyrimidin-2-ylpropan-1-ol

Comprehensive Overview of 1-4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidin-2-ylpropan-1-ol (CAS No. 2167907-78-8): Properties, Applications, and Research Insights

The compound 1-4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidin-2-ylpropan-1-ol (CAS No. 2167907-78-8) is a specialized organic molecule with a unique structural framework, combining a pyrrolo[2,3-d]pyrimidine core with a dimethylamino substituent and a propan-1-ol side chain. This configuration endows it with distinct physicochemical properties, making it a subject of interest in pharmaceutical and biochemical research. Its molecular formula and weight, along with its solubility and stability profiles, are critical for researchers exploring its potential applications.

In recent years, the demand for heterocyclic compounds like 1-4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidin-2-ylpropan-1-ol has surged due to their versatility in drug discovery. The pyrrolopyrimidine scaffold, in particular, is renowned for its role in kinase inhibition, a hot topic in oncology and autoimmune disease research. Users frequently search for terms such as "kinase inhibitors," "pyrrolopyrimidine derivatives," and "small molecule therapeutics," reflecting the growing emphasis on targeted therapies. This compound’s dimethylamino group further enhances its binding affinity to biological targets, a feature often highlighted in computational drug design studies.

The synthesis of CAS No. 2167907-78-8 involves multi-step organic reactions, including cross-coupling and functional group transformations, which are frequently discussed in academic forums and patent literature. Researchers are particularly interested in optimizing its yield and purity, as evidenced by search queries like "high-yield synthesis of pyrrolopyrimidines" and "purification techniques for complex heterocycles." These topics align with the broader trend of sustainable and efficient chemical synthesis, a priority for the pharmaceutical industry.

Beyond its synthetic appeal, 1-4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidin-2-ylpropan-1-ol has garnered attention for its potential biological activities. Preliminary studies suggest interactions with adenosine receptors and tyrosine kinases, linking it to neurodegenerative and inflammatory pathways. This has spurred searches for "neuroprotective agents" and "anti-inflammatory small molecules," underscoring its relevance in addressing unmet medical needs. Its propan-1-ol moiety may also contribute to improved bioavailability, a key consideration in preclinical development.

From an analytical perspective, characterizing CAS No. 2167907-78-8 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are frequently queried by chemists seeking to validate the identity and purity of novel compounds. The integration of AI-driven drug discovery tools has further amplified interest in this area, with searches for "machine learning in compound characterization" reflecting the intersection of chemistry and technology.

In conclusion, 1-4-(dimethylamino)-7H-pyrrolo[2,3-d]pyrimidin-2-ylpropan-1-ol represents a compelling case study in modern medicinal chemistry. Its structural complexity, synthetic challenges, and therapeutic potential resonate with both academic and industrial researchers. By addressing frequently searched topics like "kinase inhibitor design" and "heterocyclic compound synthesis," this overview aims to bridge the gap between scientific inquiry and user-driven content, ensuring both readability and SEO optimization.